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Compound of Interest

Compound Name: 2',4',6'-Trifluoroacetophenone

Cat. No.: B1306031 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals are paramount. This guide provides essential, immediate

safety and logistical information for 2',4',6'-Trifluoroacetophenone, including detailed

operational and disposal plans to ensure laboratory safety and compliance.

Quantitative Data Summary
While specific occupational exposure limits for 2',4',6'-Trifluoroacetophenone have not been

established, it is crucial to handle this compound with care due to its irritant properties.[1][2] All

operations should be conducted in a manner that keeps exposure to the lowest reasonably

achievable level.
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Property Value Source

Molecular Formula C₈H₅F₃O [3][4]

Molecular Weight 174.12 g/mol [3][4]

Appearance
Colorless to light orange to

yellow clear liquid
[4]

Boiling Point 190 °C [5]

Flash Point 62 °C

Density 1.34 g/cm³ [4]

CAS Number 51788-77-3 [3][4]

Occupational Exposure Limits

(PEL, TLV)
Not Established [1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
Hazard Summary: 2',4',6'-Trifluoroacetophenone is considered hazardous. It is known to

cause skin and serious eye irritation, and may cause respiratory irritation.[2]

A comprehensive personal protective equipment (PPE) strategy is essential to minimize

exposure and ensure personal safety.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene). Inspect gloves for integrity before

each use.

Eye and Face Protection

Safety glasses with side-shields or chemical

safety goggles are mandatory. A face shield

should be worn when there is a risk of

splashing.

Skin and Body Protection

A laboratory coat must be worn. For operations

with a higher risk of splashes, consider a

chemical-resistant apron or suit.

Respiratory Protection

All work should be conducted in a certified

chemical fume hood. If engineering controls are

insufficient, a NIOSH-approved respirator with

an organic vapor cartridge is required.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical for the safe handling of 2',4',6'-
Trifluoroacetophenone.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational and available for all manipulations of
the compound.
Verify that an eyewash station and safety shower are accessible and have been recently
tested.
Assemble all necessary equipment and reagents within the fume hood before commencing
work.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat and closed-toe shoes.
Wear appropriate chemical-resistant gloves (e.g., nitrile).
Don safety glasses with side shields or chemical goggles.
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3. Handling and Use:

Conduct all weighing and transfers of 2',4',6'-Trifluoroacetophenone within the chemical
fume hood to minimize inhalation exposure.
Use compatible and clearly labeled glassware.
Avoid direct contact with the skin, eyes, and clothing.
Keep containers tightly closed when not in use to prevent the release of vapors.

4. Immediate Spill Response:

In case of a small spill within the fume hood, absorb the material with an inert absorbent
(e.g., vermiculite, sand).
Place the contaminated absorbent material into a sealed, labeled waste container for
hazardous chemical waste.
For larger spills, evacuate the area and follow your institution's emergency procedures.

5. Post-Handling Procedures:

Thoroughly decontaminate all work surfaces and equipment after use.
Remove gloves using the proper technique to avoid skin contact and dispose of them in the
designated hazardous waste container.
Wash hands thoroughly with soap and water after completing work and before leaving the
laboratory.

Disposal Plan: Managing Chemical Waste
Proper segregation and disposal of chemical waste are crucial for environmental protection and

regulatory compliance. 2',4',6'-Trifluoroacetophenone waste is classified as halogenated

organic waste.

1. Waste Collection:

Collect all waste containing 2',4',6'-Trifluoroacetophenone, including contaminated
consumables (e.g., gloves, absorbent pads), in a dedicated, clearly labeled, and sealed
hazardous waste container.
The container must be labeled as "Halogenated Organic Waste" and list 2',4',6'-
Trifluoroacetophenone as a constituent.
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2. Storage:

Store the sealed waste container in a designated satellite accumulation area within the
laboratory.
Ensure the storage area is well-ventilated and away from incompatible materials.

3. Disposal Procedure:

Do not dispose of 2',4',6'-Trifluoroacetophenone or its waste down the drain.
Arrange for the collection of the hazardous waste container by your institution's
environmental health and safety (EHS) department or a licensed chemical waste disposal
contractor.
Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Workflow for Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

2',4',6'-Trifluoroacetophenone.
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Workflow for Handling 2',4',6'-Trifluoroacetophenone
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Caption: Workflow for the safe handling and disposal of 2',4',6'-Trifluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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